{4-[(But-2-en-1-yl)oxy]phenyl}(phenyl)methanone

• CAS No.: 42403-76-9
• Molecular Formula: C17H16O2
• Molecular Weight: 252.31 g/mol
• IUPAC Name: (4-but-2-enoxyphenyl)-phenylmethanone
• InChI: InChI=1S/C17H16O2/c1-2-3-13-19-16-11-9-15(10-12-16)17(18)14-7-5-4-6-8-14/h2-12H,13H2,1H3
• InChI Key: GYARYIXMCQUTFI-UHFFFAOYSA-N
• Canonical SMILES: CC=CCOC1=CC=C(C=C1)C(=O)C2=CC=CC=C2

Description

{4-[(But-2-en-1-yl)oxy]phenyl}(phenyl)methanone is a useful research compound. Its molecular formula is C17H16O2 and its molecular weight is 252.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4-crotyloxybenzophenone was prepared from 4-hydroxybenzophenone and crotyl bromide using the procedure of Example 23. Through Claisen rearrangement it was converted into 3-(α-methyl-allyl)-4-hydroxybenzophenone. The crude product (10.1 g) was acylated (procedure of Example 1) and purified by chromatography (40:60 hexane-methylene chloride on silica gel) to produce 12.25 g (91%) of oil.